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Compound of Interest

Compound Name: Methylallyl trisulfide

Cat. No.: B1202920 Get Quote

Essential Safety Guide: Handling Methylallyl
Trisulfide
This guide provides crucial safety and logistical information for the handling and disposal of

Methylallyl trisulfide (CAS No. 34135-85-8). Designed for researchers, scientists, and drug

development professionals, these procedural steps ensure safe laboratory operations when

working with this compound. Methylallyl trisulfide is a colorless to pale yellow, oil-soluble

liquid with a strong, garlic-like odor.[1][2] It is recognized as a flammable liquid and can cause

irritation to the skin, eyes, and respiratory system, necessitating strict adherence to safety

protocols.[1][3]

Chemical and Physical Properties
A summary of key quantitative data for Methylallyl trisulfide is presented below. This

information is critical for conducting a thorough risk assessment prior to handling.
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Property Value Source(s)

CAS Number 34135-85-8 [1]

Molecular Formula C₄H₈S₃

Molecular Weight 152.3 g/mol

Appearance Colorless to pale yellow liquid

Odor Strong garlic-like

Boiling Point 28-30 °C at 0.05 mmHg

Flash Point 82.9 °C

Density ~1.157 g/cm³ (Predicted)

Water Solubility Slightly soluble

Operational Plan: Personal Protective Equipment
(PPE) and Handling
A systematic approach to PPE selection and chemical handling is paramount. The following

protocols provide step-by-step guidance for safe operations.

Required Personal Protective Equipment (PPE)
Selection of appropriate PPE must be based on a risk assessment of the specific procedures

being performed.

Hand Protection:

Wear chemical-resistant gloves. Given that specific permeation data for Methylallyl
trisulfide is not readily available, select gloves made from materials known to be resistant

to a broad range of organic sulfur compounds, such as Nitrile or Neoprene.

Protocol: Always inspect gloves for tears or holes before use. Use proper removal

techniques to avoid skin contact, and dispose of contaminated gloves in accordance with
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institutional hazardous waste guidelines. Wash hands thoroughly after handling the

compound.

Eye and Face Protection:

Wear chemical splash goggles that meet OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard EN166.

If there is a significant risk of splashing, a face shield should be worn in addition to

goggles.

Skin and Body Protection:

A standard laboratory coat should be worn for all procedures.

For tasks with a higher risk of splashing or for handling larger quantities, a chemical-

resistant apron or disposable coveralls (e.g., Tychem) are recommended to prevent skin

exposure.

Ensure that safety showers are readily accessible.

Respiratory Protection:

All handling of Methylallyl trisulfide should be conducted in a well-ventilated area,

preferably inside a certified chemical fume hood, to avoid breathing vapors.

If work outside a fume hood is unavoidable or if aerosols may be generated, a NIOSH-

approved respirator with an appropriate organic vapor cartridge is required.

Safe Handling Protocol
Preparation: Before beginning work, ensure the chemical fume hood is functioning correctly.

Keep the container tightly closed when not in use and store it in a cool, well-ventilated place

away from heat, sparks, and open flames.

Grounding: To prevent static discharge, which can ignite flammable vapors, ground and bond

the container and receiving equipment during transfers.
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Handling: Use only non-sparking tools. Avoid contact with skin, eyes, and clothing. Do not

eat, drink, or smoke in the work area.

After Handling: Wash hands and any exposed skin thoroughly after completing work.

Remove any contaminated clothing promptly and launder it before reuse.
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Preparation Phase

PPE Protocol

Handling & Disposal

1. Conduct Risk Assessment

2. Verify Fume Hood Operation

3. Assemble Required Materials

4. Don PPE:
- Chemical Goggles

- Nitrile/Neoprene Gloves
- Lab Coat

5. Handle Methylallyl Trisulfide
in Fume Hood

6. Segregate Waste
(Liquid & Contaminated Solids)

Emergency Spill?

7. Doff PPE

No Follow Spill Protocol

Yes

8. Dispose of Waste via
EHS Guidelines

Click to download full resolution via product page

Caption: Workflow for safely handling Methylallyl trisulfide.
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Emergency and Disposal Plans
Emergency First Aid Protocol

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If you

feel unwell, call a POISON CENTER or doctor.

If on Skin: Immediately take off all contaminated clothing. Rinse the skin cautiously with

water for several minutes.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do, and continue rinsing. If eye irritation persists, seek medical advice.

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell. Immediate

medical attention may be required.

Spill Response Protocol
Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation and remove all sources of ignition.

Wearing the full PPE described above, contain and absorb the spill using an inert absorbent

material such as sand, earth, or a universal binder.

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled,

and closed container for hazardous waste disposal.

Clean the spill area thoroughly.

Disposal Plan
The disposal of Methylallyl trisulfide and its contaminated materials must be handled as

hazardous waste.

Waste Collection:

Collect all surplus Methylallyl trisulfide and any contaminated materials (e.g., gloves,

absorbent pads, pipette tips) in a designated, properly labeled, and sealed hazardous
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waste container.

The container must be compatible with the chemical.

Label the container clearly with "Hazardous Waste," "Flammable Liquid," and the full

chemical name.

Disposal Procedure:

Do not dispose of Methylallyl trisulfide down the drain or in the regular trash. This can

lead to environmental contamination and potential ignition hazards in the plumbing.

All waste must be disposed of according to local, regional, and national environmental

regulations.

Arrange for pickup and disposal by a licensed hazardous waste disposal company or

through your institution's Environmental Health and Safety (EHS) office.

Contaminated packaging should be treated as unused product and disposed of in the

same manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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